
Safeguarding Your Research: A Comprehensive
Guide to Handling Tert-butyl Formate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tert-butyl formate

Cat. No.: B166776 Get Quote

For Immediate Reference: Key Safety and Handling Protocols for Tert-butyl Formate

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of tert-butyl formate. By

adhering to these procedures, you can mitigate risks and ensure a secure laboratory

environment.

Tert-butyl formate is a highly flammable liquid and vapor that can cause serious eye and

respiratory irritation.[1][2] Proper personal protective equipment (PPE) and handling

procedures are critical to prevent exposure and ensure safety.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative safety data for tert-butyl
formate.
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Property Value Citations

Signal Word Danger [1]

Hazard Statements H225, H319, H335 [1]

Hazard Classifications
Flammable Liquid 2, Eye

Irritation 2, STOT SE 3
[1][2]

Flash Point -9 °C (15.8 °F) - closed cup [1]

Boiling Point 82-83 °C [1]

Density 0.872 g/mL at 25 °C [1]

Essential Personal Protective Equipment (PPE)
The following table outlines the mandatory personal protective equipment for handling tert-
butyl formate.
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Body Part Protective Equipment Citations

Eyes/Face

* Mandatory: Tight-sealing

safety goggles or chemical

safety glasses (compliant with

OSHA 29 CFR 1910.133 or

European Standard EN166).[3]

[4][5] * Recommended: Use in

conjunction with a face shield

for maximum protection.[4][6]

[3][4][5][6]

Skin

* Gloves: Wear appropriate

chemical-resistant protective

gloves.[1][3][4][5] * Clothing:

Wear appropriate protective

clothing to prevent skin

exposure. Flame-retardant

antistatic protective clothing is

recommended.[3][4][6][7]

[1][3][4][5][6][7]

Respiratory

* Required when: Workplace

conditions warrant, such as

exceeding exposure limits,

experiencing irritation, or in

case of inadequate ventilation.

[3][4][8] A respiratory

protection program that meets

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149

must be followed.[3] * Type: A

dust mask type N95 (US) or a

type ABEK (EN14387)

respirator filter is suggested.[1]

For major spills or unknown

concentrations, a self-

contained breathing apparatus

(SCBA) is necessary.[4][5]

[1][3][4][5][8]
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Standard Operating Procedures
Engineering Controls and Preparation

Ventilation: Always handle tert-butyl formate in a well-ventilated area.[3][9] Use a chemical

fume hood or local exhaust ventilation.[4]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3][5][10]

Ignition Sources: Tert-butyl formate is highly flammable.[8] Keep it away from heat, sparks,

open flames, and other ignition sources.[3][4][7] Use explosion-proof electrical, ventilating,

and lighting equipment.[3][4][5][7][8][10]

Static Discharge: Ground and bond containers when transferring material to prevent static

discharge.[3][4][5][7][8][10] Use only non-sparking tools.[3][4][5]

Safe Handling and Use
Personal Hygiene: Wash hands thoroughly after handling the chemical.[3][5] Do not eat,

drink, or smoke in the work area.[4][8]

Clothing: Remove and wash contaminated clothing before reuse.[3][4][8]

Avoid Contact: Avoid contact with eyes, skin, and clothing.[3] Do not breathe mist, vapors, or

spray.[4][5]

Storage
Container: Keep the container tightly closed.[3][5][7]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents, strong acids, and strong bases.[3][5] This should be in a

designated flammables area.[3][5]

Accidental Release Measures (Spills)
Immediate Action: Remove all sources of ignition and evacuate personnel to a safe area.[3]

[4][5]
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Ventilation: Ensure adequate ventilation in the spill area.[3]

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[3][4][5] Do not use combustible materials like sawdust. Dam up the spill to

prevent it from spreading.[4]

Cleanup: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[3][4][5]

Prevention: Prevent the spill from entering drains or waterways.[3][4]

First Aid Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and

easy to do.[5] Seek medical attention.[3][5]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[3] Seek medical attention if irritation persists.[4]

Inhalation: Move the affected person to fresh air immediately.[3] If breathing is difficult, give

oxygen.[3] If not breathing, give artificial respiration.[3][5] Seek medical attention.[3][5]

Ingestion: Do NOT induce vomiting.[3][4] If the person is conscious and alert, rinse their

mouth and have them drink 2-4 cupfuls of water or milk.[3] Never give anything by mouth to

an unconscious person.[3][4] Seek immediate medical attention.[3]

Disposal Plan
Waste Container: Collect waste material in its original container or a suitable, labeled, and

closed container.[7] Do not mix with other waste.[7]

Disposal Method: Dispose of the contents and container at an approved waste disposal plant

in accordance with local, state, and federal regulations.[5][7]

Empty Containers: Empty containers may retain product residue and can be hazardous.[3]

Handle uncleaned containers as you would the product itself.[7] Do not pressurize, cut, weld,

or expose empty containers to heat, sparks, or open flames.[3]
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Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of tert-butyl
formate, from preparation to disposal.
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Caption: Workflow for Safe Handling of Tert-butyl Formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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